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Compound of Interest

Compound Name: Sec-butyl isopropyl ether

Cat. No.: B101348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sec-butyl isopropyl ether (SBIPE) is emerging as a promising green solvent alternative in

organic synthesis. Its branched alkyl structure contributes to a desirable balance of properties,

including a moderate boiling point, low water solubility, and a potentially favorable safety profile

compared to traditional ethereal solvents like tetrahydrofuran (THF) and diethyl ether (Et₂O).

These characteristics make it a viable candidate for a range of applications, from

organometallic reactions to extraction processes. This document provides detailed application

notes, experimental protocols, and comparative data to guide researchers in the effective use

of SBIPE.

Physical and Chemical Properties
A thorough understanding of a solvent's physical properties is crucial for its effective

implementation in experimental design. The following table summarizes the key physical

properties of sec-butyl isopropyl ether and compares them with other common ethereal

solvents.
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Property
sec-Butyl
Isopropyl
Ether (SBIPE)

Tetrahydrofura
n (THF)

2-
Methyltetrahyd
rofuran (2-
MeTHF)

tert-Butyl
Methyl Ether
(MTBE)

CAS Number 18641-81-1 109-99-9 96-47-9 1634-04-4

Molecular

Formula
C₇H₁₆O C₄H₈O C₅H₁₀O C₅H₁₂O

Molecular Weight

( g/mol )
116.20[1] 72.11 86.13 88.15

Boiling Point (°C) 100[2] 66 80[1] 55.2

Melting Point

(°C)

-108.83

(estimated)
-108.4 -136[1] -108.6[3]

Density (g/mL @

20°C)
~0.759 (at 25°C) 0.889 0.854 0.7404[3]

Water Solubility Low Miscible
14 g/100 mL

(20°C)[1]
4.8 g/100 mL

Flash Point (°C) ~10 (estimated) -14 -11[1] -28

Peroxide

Formation

Potential for

peroxide

formation

High Lower than THF Very low[4]

Synthesis of sec-Butyl Isopropyl Ether
The Williamson ether synthesis is a common and versatile method for the preparation of

asymmetrical ethers like sec-butyl isopropyl ether.[4] This Sɴ2 reaction involves the reaction

of an alkoxide with a primary or secondary alkyl halide.
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Reactants

Intermediate

Products

sec-Butanol

sec-Butoxide

Deprotonation

Strong Base (e.g., NaH)

Isopropyl Halide (e.g., 2-Bromopropane)

sec-Butyl Isopropyl Ether

SN2 Attack

Salt Byproduct (e.g., NaBr)
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Start: Assemble Dry Glassware under Inert Atmosphere

Activate Magnesium Turnings

Slowly add Aryl Halide in SBIPE to Mg

Add Electrophile (e.g., Benzaldehyde) in SBIPE

Quench with Saturated aq. NH4Cl

Extract with an Organic Solvent

Dry Organic Layer (e.g., Na2SO4)

Purify by Column Chromatography

End: Characterize Product
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Key Properties for Extraction Solvent

Immiscibility with Water

Good Solute Solubility

Low Impurity Solubility

Volatility for Easy Removal

SBIPE Characteristics

Low Water Solubility

Aprotic, Moderate Polarity

Selective Solvation

Moderate Boiling Point (100 °C)

Evaluation of

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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